N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide

• IUPAC Name: N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide
• InChI: InChI=1S/C22H18N2O3S/c1-24-20-18(26-2)12-7-13-19(20)28-22(24)23-21(25)15-8-6-11-17(14-15)27-16-9-4-3-5-10-16/h3-14H,1-2H3
• InChI Key: FPLSHTZMWSVYIB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4)OC
• Molecular Formula: C22H18N2O3S
• Molecular Weight: 390.5 g/mol
• CAS No.: 441291-34-5

Description

N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-3-phenoxybenzamide, also known as MMB, is a small molecule that has been widely studied for its potential applications in various scientific fields. MMB is a benzothiazole derivative that has been synthesized using various methods, and its synthesis has been optimized for maximum yield and purity.

Scientific Research Applications

1. Sigma Receptor Scintigraphy in Breast Cancer

The compound has been explored for its potential in sigma receptor scintigraphy. A study investigated the utility of a related iodobenzamide, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), to visualize primary breast tumors in humans. It was found that this compound preferentially binds to sigma receptors overexpressed on breast cancer cells, suggesting its potential use in diagnosing and understanding breast cancer (Caveliers et al., 2002).

2. Urinary Biomarkers for Exposure Assessment

The compound's derivatives have been used in studies assessing human exposure to environmental chemicals. Specifically, a study measured urinary conjugates of the compound and other phenolic compounds as biomarkers to understand exposure prevalence in populations. This research highlights the compound's role in environmental health and exposure assessment (Ye et al., 2005).

3. Radioactive Labeling for Imaging

Radioactive labeling of similar benzamide compounds, such as 11C-PBR28 ([methyl-11C]N-acetyl-N-(2-methoxybenzyl)-2-phenoxy-5-pyridinamine), has been used for imaging peripheral benzodiazepine receptors in the brain. This research provides insights into the dosimetry, biodistribution, and potential clinical applications of these compounds in neurological studies (Brown et al., 2007).

Mechanism of Action

Target of Action

The primary target of this compound is the FtsZ protein . FtsZ is a protein essential for bacterial cell division, and it plays a crucial role in the formation of the division septum .

Mode of Action

The compound interacts with its target, the FtsZ protein, by disrupting its GTPase activity and dynamic assembly . This interaction inhibits bacterial cell division, leading to bacterial cell death .

Biochemical Pathways

The compound affects the bacterial cell division pathway . By disrupting the GTPase activity and dynamic assembly of FtsZ, it prevents the formation of the division septum, which is crucial for bacterial cell division .

Result of Action

The result of the compound’s action is the inhibition of bacterial cell division , leading to bacterial cell death . This makes it a potential candidate for the development of new antibacterial agents targeting FtsZ .

Action Environment

The action of the compound can be influenced by environmental factors such as solvent polarity . For example, the excited state intramolecular proton transfer (ESIPT) reaction of similar compounds has been found to be gradually inhibited by increasing solvent polarity . This suggests that the compound’s action, efficacy, and stability could be affected by the polarity of its environment.